Cas no 480439-08-5 (CYCLODODECYL ISOCYANATE 97)

• Product Name: CYCLODODECYL ISOCYANATE 97
• CAS No: 480439-08-5
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 878122
• PubChem ID: 4178496
• Update Time: 2025-06-09

CYCLODODECYL ISOCYANATE 97 Chemical and Physical Properties

Names and Identifiers

• CYCLODODECYL ISOCYANATE 97
• isocyanatocyclododecane
• Cyclododecyl isocyanate
• Cyclododecyl isocyanate,97%
• SCHEMBL2567809
• 480439-08-5
• GTFYIRDGTIUCAE-UHFFFAOYSA-N
• CYCLODODECYL ISOCYANATE, 97%
• DTXSID30400332

• Inchi： 1S/C13H23NO/c15-12-14-13-10-8-6-4-2-1-3-5-7-9-11-13/h13H,1-11H2
• InChI Key： GTFYIRDGTIUCAE-UHFFFAOYSA-N
• SMILES： O=C=NC1CCCCCCCCCCC1

Computed Properties

• Exact Mass: 209.17800
• Monoisotopic Mass: 209.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6
• Topological Polar Surface Area: 29.4A^2

Experimental Properties

• Density: 0.960 g/mL at 25 °C(lit.)
• Boiling Point: 268-269 °C(lit.)
• Flash Point: 223 °F
• Refractive Index: n20/D 1.4860(lit.)
• PSA: 29.43000
• LogP: 3.99550

CYCLODODECYL ISOCYANATE 97 Security Information

• Hazardous Material transportation number：UN 2206 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-42
• Safety Instruction： 26-36/37
• Hazardous Material Identification：

Additional information on CYCLODODECYL ISOCYANATE 97

CYCLODODECYL ISOCYANATE 97: Applications and Research Insights

CYCLODODECYL ISOCYANATE 97 is a high-purity chemical compound with the CAS number 480439-08-5, widely recognized for its versatility in pharmaceutical and materials science research. This compound, characterized by its high chemical reactivity, has garnered significant attention in recent years due to its role in the synthesis of novel polymers, specialty chemicals, and bioactive molecules. The 97% purity of this product ensures minimal impurities, making it an ideal choice for researchers seeking precision and reliability in their experiments.

The CAS number 480439-08-5 provides a unique identifier for this compound, facilitating accurate classification and communication within the scientific community. CYCLODODECYL ISOCYANATE is primarily utilized as an intermediate in the production of polyurethane resins, adhesives, and coatings. Its ability to undergo polymerization reactions with amines and alcohols makes it a valuable building block in industrial applications. Additionally, the compound's reactivity with various functional groups has opened new avenues in drug discovery and material engineering.

Recent advancements in the field of organic chemistry have highlighted the significance of CYCLODODECYL ISOCYANATE in the development of innovative therapeutic agents. Researchers have leveraged its chemical properties to design novel molecules with potential applications in treating neurological disorders, cancer, and inflammatory conditions. The compound's ability to form stable urethane linkages has been exploited to create targeted drug delivery systems, enhancing the efficacy and specificity of therapeutic interventions.

In materials science, CYCLODODECYL ISOCYANATE has been instrumental in the development of advanced polymers with tailored mechanical and thermal properties. These polymers find applications in automotive components, aerospace materials, and high-performance coatings. The compound's role in creating cross-linked networks has enabled the production of durable materials that can withstand extreme conditions. Furthermore, its compatibility with green chemistry principles has made it a preferred choice for sustainable material development.

The synthesis of CYCLODODECYL ISOCYANATE involves a carefully controlled reaction process to ensure high yield and purity. Modern synthetic methodologies have improved the efficiency of this process, reducing waste and energy consumption. Researchers have also explored catalytic approaches to enhance the selectivity and yield of the reaction. These innovations have not only improved the accessibility of the compound but also minimized its environmental impact.

Industrial applications of CYCLODODECYL ISOCYANATE extend beyond polymers and coatings. The compound is used in the production of specialty chemicals such as surfactants, lubricants, and agrochemicals. Its versatility makes it a valuable asset in various chemical manufacturing processes. Moreover, its role in synthesizing complex molecules has been crucial in advancing pharmaceutical research.

The safety profile of CYCLODODECYL ISOCYANATE is another critical aspect that has been extensively studied. While handling this compound requires appropriate precautions due to its reactivity, modern safety protocols have significantly mitigated potential risks. Researchers have developed standardized procedures for storage, handling, and disposal to ensure safe usage. These measures have enabled widespread adoption of CAS number 480439-08-5 in both academic and industrial settings.

Future research directions for CYCLODODECYL ISOCYANATE are promising, with investigations focusing on expanding its applications in drug development and advanced materials. The compound's unique chemical properties make it a promising candidate for designing next-generation therapeutics that offer improved efficacy and reduced side effects. Additionally, ongoing studies aim to optimize synthetic routes for higher yields and purities, further enhancing its utility.

In conclusion, CYCLODODECYL ISOCYANATE 97 is a cornerstone material in modern chemistry with diverse applications across pharmaceuticals, materials science, and industrial manufacturing. Its high purity and reactivity make it an indispensable tool for researchers seeking innovative solutions. As scientific understanding continues to evolve, CAS number 480439-08-5 will undoubtedly play a pivotal role in shaping future advancements.